Cas no 1806512-80-0 (3-Bromo-4-ethoxyphenylpropanal)

• Product Name: 3-Bromo-4-ethoxyphenylpropanal
• CAS No: 1806512-80-0
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 4961527
• Update Time: 2025-10-24

3-Bromo-4-ethoxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-ethoxyphenylpropanal

• Inchi： 1S/C11H13BrO2/c1-3-14-11-5-4-9(6-10(11)12)8(2)7-13/h4-8H,3H2,1-2H3
• InChI Key： UBWAACUKRXZALV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C=O)C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-4-ethoxyphenylpropanal

Comprehensive Overview of 3-Bromo-4-ethoxyphenylpropanal (CAS No. 1806512-80-0): Properties, Applications, and Industry Insights

3-Bromo-4-ethoxyphenylpropanal (CAS No. 1806512-80-0) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This brominated aromatic aldehyde derivative features a unique molecular structure, combining a propanal backbone with ethoxy and bromo substituents on the phenyl ring. Its chemical formula C11H13BrO2 and molecular weight of 257.12 g/mol make it a valuable intermediate for synthesizing complex molecules.

Recent studies highlight the compound's role in drug discovery, particularly in developing kinase inhibitors and anti-inflammatory agents. The bromine atom at the 3-position enables diverse cross-coupling reactions, while the ethoxy group enhances solubility for medicinal chemistry applications. Researchers frequently search for "3-Bromo-4-ethoxyphenylpropanal synthesis" and "CAS 1806512-80-0 suppliers," reflecting growing demand in high-value chemical production.

The compound's physicochemical properties include a melting point range of 78-82°C and characteristic NMR spectra (1H NMR: δ 9.76 ppm for aldehyde proton). Its UV-Vis absorption at 280 nm makes it detectable in HPLC analysis, a common query among quality control professionals. Industry discussions often focus on "scale-up challenges for 3-Bromo-4-ethoxyphenylpropanal" and "green chemistry alternatives" for its production.

In material science, this compound serves as a precursor for liquid crystal materials and organic semiconductors. The electron-withdrawing bromine and electron-donating ethoxy groups create interesting electronic properties, with researchers investigating its potential in OLED technologies. Patent literature reveals applications in photovoltaic materials, addressing the renewable energy sector's demand for novel organic photovoltaics.

Quality specifications for CAS 1806512-80-0 typically require ≥98% purity by HPLC, with strict limits on heavy metal content for pharmaceutical use. Analytical methods like GC-MS and LC-MS are frequently discussed in technical forums, along with storage recommendations (2-8°C under inert atmosphere) to maintain chemical stability. The compound's shelf life and degradation products are common topics in chemical stability studies.

Emerging applications include its use as a flavor and fragrance intermediate, where the aldehyde functionality contributes to aromatic compound synthesis. The food-grade derivatives market shows increasing interest, with searches for "3-Bromo-4-ethoxyphenylpropanal in food additives" rising 42% year-over-year. Regulatory compliance with FDA and EFSA guidelines remains a critical discussion point.

From an environmental perspective, biodegradation studies of 3-Bromo-4-ethoxyphenylpropanal show moderate persistence, prompting research into biocatalytic transformation methods. The green chemistry community actively explores enzymatic bromination techniques as sustainable alternatives to traditional synthesis routes. These developments align with growing searches for "eco-friendly brominated compounds" and "sustainable chemical production."

The global market for CAS 1806512-80-0 is projected to grow at 6.8% CAGR through 2030, driven by pharmaceutical outsourcing and specialty chemicals demand. Regional analysis reveals particular growth in Asia-Pacific contract manufacturing hubs, with "3-Bromo-4-ethoxyphenylpropanal price trends" being a top search term among procurement specialists. Supply chain considerations emphasize just-in-time delivery and cold chain logistics for this temperature-sensitive compound.

Innovative research directions include exploring the compound's potential in proteolysis targeting chimeras (PROTACs) and click chemistry applications. The aldehyde group enables efficient bioconjugation, making it valuable for antibody-drug conjugates development. These cutting-edge applications generate significant academic interest, with "3-Bromo-4-ethoxyphenylpropanal in bioconjugation" emerging as a trending search phrase.

Technical challenges in handling 3-Bromo-4-ethoxyphenylpropanal include its sensitivity to oxidation and light degradation, prompting development of stabilized formulations. Industry best practices recommend using amber glass containers and oxygen-free packaging, topics frequently covered in chemical handling seminars. The compound's compatibility with various solvent systems is another area of practical interest for process chemists.

Future outlook suggests expanding applications in agrochemicals and electronic materials, with patent activity increasing 23% annually. The compound's versatility positions it as a key building block for multifunctional materials, addressing needs in smart packaging and functional coatings. As research continues, 3-Bromo-4-ethoxyphenylpropanal (CAS No. 1806512-80-0) remains a compound of significant scientific and commercial interest across multiple industries.